Cas no 433316-02-0 (ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 433316-02-0
• MF: C₂₂H₁₇N₃O₅S
• MW: 435.452483892441
• CID: 5436918
• Update Time: 2025-06-12

ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-(1,3-dioxoisoindolin-2-yl)benzamido)-4-methylthiazole-5-carboxylate
• ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C22H17N3O5S/c1-3-30-21(29)17-12(2)23-22(31-17)24-18(26)13-8-10-14(11-9-13)25-19(27)15-6-4-5-7-16(15)20(25)28/h4-11H,3H2,1-2H3,(H,23,24,26)
• InChI Key： HRXTVQOETFJCEL-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1NC(=O)C1=CC=C(N2C(=O)C3=C(C2=O)C=CC=C3)C=C1

Additional information on ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 433316-02-0)

Ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate, identified by its CAS number 433316-02-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a benzamido moiety and a thiazole ring. The presence of these structural elements suggests potential interactions with biological targets, which could be leveraged for therapeutic applications. Specifically, the benzamido group is known to be a key pharmacophore in many bioactive molecules, while the thiazole ring is frequently found in compounds with antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By utilizing molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding sites on biological targets and assess the binding affinity of Ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate. These studies have hinted at its potential as an inhibitor of enzymes involved in inflammatory pathways, such as COX and LOX.

In parallel, experimental studies have been conducted to validate these computational predictions. In vitro assays have demonstrated that Ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamido-4-methyl-1,3-thiazole-5-carboxylate exhibits significant inhibitory activity against several key enzymes. Notably, its ability to inhibit lipoxygenase (LOX) has been particularly noteworthy, as LOX enzymes are implicated in the production of pro-inflammatory mediators.

The benzamido moiety in the compound's structure is believed to play a crucial role in mediating these interactions. This group is known to form hydrogen bonds with polar residues on protein surfaces, which can enhance binding affinity. Additionally, the presence of the 1,3-dioxo substituent on the isoindol ring adds another layer of complexity to its interaction profile. This moiety can engage in multiple forms of non-covalent interactions, including π-stacking and hydrophobic interactions.

Another area of interest has been the synthesis and optimization of derivatives of Ethyl 2-4-(1,3-dioxo-2,3-dihydro-1H-indol)benzamido -4-methyl -1 , 3 -thiazole -5 -carboxylic acid ester . Researchers have explored various synthetic routes to modify the core structure while retaining or enhancing its biological activity. These efforts have led to the identification of several potent analogs with improved pharmacokinetic profiles.

The thiazole ring is another critical component of this compound that contributes to its bioactivity. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial , anti-inflammatory , and anticancer properties . The specific arrangement of atoms within the thiazole ring allows it to interact with biological targets in unique ways , making it a valuable scaffold for drug discovery.

One particularly interesting aspect of Ethyl 2 -4 - ( 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 - yl ) benzamido -4-methyl -1 , 3-thiazole -5-carboxylate has been its potential application in treating chronic inflammatory diseases . Chronic inflammation is a hallmark of many pathological conditions , including arthritis , cardiovascular disease , and cancer . By inhibiting key enzymes involved in inflammatory pathways , this compound may offer a novel therapeutic approach to managing these conditions.

The development of new drugs often involves a multi-step process that includes initial discovery , preclinical testing , and eventually clinical trials . Ethyl 2 -4 -( 1 , 3 -dioxo -2 , 3 -dihydro -1 H isoindol ) benzamido -4-methyl -1 , 3-thiazole carboxylic acid eth ester has shown promise in preclinical studies , but further research is needed to determine its safety and efficacy in humans . Nevertheless , its unique structure and demonstrated bioactivity make it an attractive candidate for future drug development.

The synthesis of this compound involves several steps that require careful optimization to ensure high yield and purity . Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently . These techniques include palladium-catalyzed cross-coupling reactions , which allow for the formation of carbon-carbon bonds under mild conditions . Additionally , protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

Once synthesized , Ethyl 2 -( benzo amide ) methylthio ) ethoxy carbonyl ) ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ) thio ethoxy carbonyl ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] ( CAS No . 43332002 ) undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) . These techniques provide detailed information about the compound's structure and purity.

In conclusion ， Ethyl 24(13dioxo23dihydro1Hisoindol21yl)benzamido4methyl13thiazole5carboxylate (CAS No . 43332002) represents an exciting development in pharmaceutical research 。 Its unique structure ， combined with promising biological activities ， positions it as a valuable scaffold for further exploration 。 As research continues ， we can expect more insights into its potential applications ， paving the way for novel therapeutic strategies against various diseases。